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Compound of Interest

Compound Name: Selexipag

Cat. No.: B1681723 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

Selexipag, a prostacyclin receptor agonist. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with environmental regulations. Selexipag, due to its toxicological properties, must

be managed as a hazardous chemical waste.

Procedural Overview
The disposal of Selexipag and its associated waste must adhere to the guidelines established

by the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA). Improper disposal, such as in regular trash or down the sanitary sewer,

is prohibited.

Step 1: Hazard Assessment and Waste Classification
Before disposal, it is crucial to assess the hazards associated with Selexipag. The Safety Data

Sheet (SDS) indicates that Selexipag is harmful if swallowed and may cause organ damage

through prolonged or repeated exposure. Therefore, all Selexipag waste, including pure

compounds, contaminated labware, and personal protective equipment (PPE), must be

classified as hazardous waste.

Step 2: Required Personal Protective Equipment (PPE)
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All personnel handling Selexipag for disposal must wear appropriate PPE to prevent exposure.

This includes:

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat or other protective clothing.

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a

laboratory fume hood, to prevent the formation of dust and aerosols.

Step 3: Waste Segregation and Containerization
Proper segregation of hazardous waste is critical.

Solid Waste: Dispose of dry, solid Selexipag in its original container or a new, compatible

container that can be securely sealed. Contaminated items such as gloves, wipes, and

bench paper should be collected in a designated, leak-proof plastic bag or container.

Liquid Waste: Solutions containing Selexipag should be collected in a compatible, leak-

proof, and shatter-resistant container. Do not mix Selexipag waste with other incompatible

chemical waste streams.

Sharps Waste: Chemically contaminated sharps (needles, scalpels, etc.) must be disposed

of in a designated, puncture-resistant sharps container labeled as "Hazardous Waste

Sharps."

All waste containers must be kept closed except when adding waste.

Step 4: Labeling
All containers of Selexipag waste must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Selexipag"), and a description of the contents (e.g., "Solid Waste,"

"Aqueous Waste"). The accumulation start date (the date the first drop of waste was added to

the container) must also be clearly marked.

Step 5: Storage and Accumulation
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Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near

the point of generation and under the control of laboratory personnel.[1][2][3][4][5] The SAA

must have secondary containment to contain any potential spills. The amount of hazardous

waste stored in an SAA is subject to strict quantitative limits.

Step 6: Disposal and Pickup
Once a waste container is full or the accumulation time limit is approaching, it must be

transferred to a central accumulation area or arrangements must be made for pickup. Contact

your institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste contractor to schedule a pickup. Do not attempt to transport hazardous waste off-site

personally.

Quantitative Data for Hazardous Waste
Accumulation
The following table summarizes the key quantitative limits for hazardous waste generators and

Satellite Accumulation Areas as defined by the EPA. It is essential to determine your

laboratory's generator status (Very Small, Small, or Large Quantity Generator) to ensure

compliance.
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Category
Requiremen
t

Very Small
Quantity
Generator
(VSQG)

Small
Quantity
Generator
(SQG)

Large
Quantity
Generator
(LQG)

Satellite
Accumulati
on Area
(SAA)

Generation

Limits

Non-Acute

Hazardous

Waste

≤ 100

kg/month

>100 and <

1,000

kg/month

≥ 1,000

kg/month
N/A

Acute

Hazardous

Waste

≤ 1 kg/month N/A > 1 kg/month N/A

On-Site

Accumulation

Quantity Limit

Non-Acute

Hazardous

Waste

≤ 1,000 kg ≤ 6,000 kg No Limit ≤ 55 gallons

Acute

Hazardous

Waste

≤ 1 kg N/A N/A

≤ 1 quart

(liquid) or 1

kg (solid)

On-Site

Accumulation

Time Limit

No time limit

(up to

quantity limit)

≤ 180 days

(or 270 days

if shipping

>200 miles)

≤ 90 days

Up to 1 year

(or 3 days

after

exceeding

quantity limit)

Experimental Protocols
There are no specific experimental protocols for the disposal of Selexipag beyond the

procedural steps outlined above. The process is a standardized hazardous waste management

workflow.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of Selexipag
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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